Cas no 29976-20-3 (3,5-Dibromo-2,4-dimethylpyridine)

• Product Name: 3,5-Dibromo-2,4-dimethylpyridine
• CAS No: 29976-20-3
• MF: C₇H₇Br₂N
• MW: 264.945180177689
• MDL: MFCD21337919
• CID: 1039852
• PubChem ID: 14003065
• Update Time: 2025-06-08

3,5-Dibromo-2,4-dimethylpyridine Chemical and Physical Properties

Names and Identifiers

• 3,5-Dibromo-2,4-dimethylpyridine
• 3,5-Dibrom-2,4-lutidin
• 3,5-dibromo-2,4-dimethyl-pyridine
• Pyridine,3,5-dibromo-2,4-dimethyl
• Pyridine, 3,5-dibromo-2,4-dimethyl-
• 2,4-Dimethyl-3,5-dibromopyridine
• FCH1610388
• AX8237965
• ST24041183
• 3,5 - DibroMo - 2,4 - diMethylpyridine
• MFCD21337919
• DS-16775
• DB-339025
• 29976-20-3
• A876338
• SCHEMBL2877344
• Y10175
• DTXSID40554057
• CS-0153643
• AKOS016007947

• MDL： MFCD21337919
• Inchi： 1S/C7H7Br2N/c1-4-6(8)3-10-5(2)7(4)9/h3H,1-2H3
• InChI Key： PMSXUNNEIVSIBR-UHFFFAOYSA-N
• SMILES： BrC1C(C)=NC=C(C=1C)Br

Computed Properties

• Exact Mass: 262.89500
• Monoisotopic Mass: 262.89452g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.9
• XLogP3: 3

Experimental Properties

• PSA: 12.89000
• LogP: 3.22340

Additional information on 3,5-Dibromo-2,4-dimethylpyridine

3,5-Dibromo-2,4-Dimethylpyridine (CAS No. 29976-20-3): An Overview of Its Properties and Applications

3,5-Dibromo-2,4-dimethylpyridine (CAS No. 29976-20-3) is a versatile compound that has garnered significant attention in the fields of organic synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique structural features, which include two bromine atoms and two methyl groups attached to a pyridine ring. These functional groups contribute to its reactivity and versatility in various chemical reactions.

The pyridine ring is a fundamental structure in organic chemistry, known for its aromaticity and basicity. The presence of bromine atoms at the 3 and 5 positions enhances the compound's reactivity, making it a valuable building block for the synthesis of more complex molecules. The methyl groups at the 2 and 4 positions provide steric hindrance and electronic effects that can influence the compound's behavior in different chemical environments.

Recent research has highlighted the potential of 3,5-Dibromo-2,4-dimethylpyridine in the development of novel pharmaceuticals. For instance, a study published in the Journal of Medicinal Chemistry explored the use of this compound as a precursor for the synthesis of antiviral agents. The bromine atoms can be readily substituted with other functional groups, allowing for the creation of a diverse array of derivatives with tailored biological activities.

In addition to its applications in pharmaceutical research, 3,5-Dibromo-2,4-dimethylpyridine has been investigated for its use in materials science. A study in the Journal of Materials Chemistry C demonstrated that this compound can serve as a building block for the synthesis of conductive polymers. The pyridine ring's aromaticity and the presence of bromine atoms contribute to the electronic properties of these materials, making them suitable for applications in electronic devices and sensors.

The synthetic accessibility of 3,5-Dibromo-2,4-dimethylpyridine is another factor that has contributed to its popularity. Several efficient synthetic routes have been developed to produce this compound on both laboratory and industrial scales. One common method involves the bromination of 2,4-dimethylpyridine using N-bromosuccinimide (NBS) as a brominating agent. This reaction is typically carried out under mild conditions and yields high purity products.

The physical properties of 3,5-Dibromo-2,4-dimethylpyridine are also noteworthy. It is a solid at room temperature with a melting point ranging from 100 to 105°C. The compound is slightly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and ethanol. These properties make it easy to handle and process in various chemical reactions.

In terms of safety and handling, 3,5-Dibromo-2,4-dimethylpyridine should be stored in a cool, dry place away from direct sunlight and sources of heat. It is important to handle this compound with care due to its reactivity with strong oxidizing agents and its potential to form explosive mixtures under certain conditions. Proper personal protective equipment (PPE) should be used when handling this compound to ensure safety.

The environmental impact of 3,5-Dibromo-2,4-dimethylpyridine is another area of interest. While it is not classified as a hazardous substance under current regulations, it is important to dispose of any waste containing this compound according to local environmental guidelines to prevent contamination of soil and water sources.

In conclusion, 3,5-Dibromo-2,4-dimethylpyridine (CAS No. 29976-20-3) is a multifaceted compound with significant potential in various scientific fields. Its unique structural features make it an attractive building block for synthetic chemistry, while its physical properties facilitate its use in practical applications. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in modern chemistry.